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Compound of Interest

Compound Name: 4-Bromo-3-chlorobenzonitrile

Cat. No.: B036108 Get Quote

Technical Support Center: 4-Bromo-3-
chlorobenzonitrile
This guide provides comprehensive safety, handling, and storage procedures for 4-Bromo-3-
chlorobenzonitrile (CAS No: 57418-97-0) to ensure the safety of researchers, scientists, and

drug development professionals.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 4-Bromo-3-
chlorobenzonitrile.

Property Value Source

Molecular Formula C₇H₃BrClN [1]

Molecular Weight 216.5 g/mol [1]

Melting Point 67 - 72 °C / 152.6 - 161.6 °F [2]

Purity ≥97% [1]
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Q1: What are the primary hazards associated with 4-Bromo-3-chlorobenzonitrile?

A1: 4-Bromo-3-chlorobenzonitrile is harmful if swallowed, causes skin irritation, and can lead

to serious eye irritation.[3] It may also cause respiratory irritation.[3]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 4-Bromo-3-chlorobenzonitrile, it is essential to wear appropriate personal

protective equipment. This includes:

Eye Protection: Safety goggles or glasses with side-shields.[4][5]

Hand Protection: Chemical-resistant gloves.[4]

Skin Protection: A lab coat or other suitable protective clothing.[3][4]

Respiratory Protection: An approved mask or respirator, especially when dealing with dust.[3]

All handling should be conducted in a chemical fume hood.[4]

Q3: What should I do in case of accidental exposure?

A3: Immediate action is crucial in case of exposure:

Skin Contact: Immediately wash the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes.[3][4] Seek medical attention if

irritation persists.[3][4]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

making sure to separate the eyelids with your fingers.[3][4] Seek medical attention if irritation

continues.[3][4]

Inhalation: Move the individual to fresh air. If symptoms are severe or persist, seek medical

attention.[3][4]

Ingestion: Wash out the mouth with plenty of water for at least 15 minutes and seek

immediate medical attention.[3][4] Do not induce vomiting.[5]

Q4: How should I properly dispose of 4-Bromo-3-chlorobenzonitrile waste?
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A4: Waste disposal should be handled as special waste by a licensed disposal company.[3]

Always consult with local waste disposal authorities to ensure compliance with national and

regional regulations.[3][4]

Storage Procedures
Q1: What are the ideal storage conditions for 4-Bromo-3-chlorobenzonitrile?

A1: This compound should be stored at room temperature in a cool, well-ventilated area.[1][5]

The container must be kept tightly closed.[4][5]

Q2: Are there any materials that are incompatible with 4-Bromo-3-chlorobenzonitrile?

A2: Yes, you should avoid storing this chemical with strong oxidizing agents.[4][5]

Q3: What are the signs of decomposition or instability?

A3: While stable under normal conditions, decomposition may occur upon exposure to heat,

light, or incompatible materials.[5] Hazardous decomposition products can include toxic fumes

of carbon monoxide, carbon dioxide, nitrogen oxides, hydrogen cyanide, hydrogen chloride,

and hydrogen bromide gas.[5]

Troubleshooting Guide
Q1: I observe an unexpected color change in the stored 4-Bromo-3-chlorobenzonitrile. What

should I do?

A1: A color change may indicate decomposition or contamination. Do not use the material.

Review your storage conditions to ensure it is protected from light and stored in a tightly closed

container.[5] Dispose of the material according to proper waste disposal protocols.

Q2: During an experiment, the compound is not reacting as expected. What could be the

cause?

A2: This could be due to several factors. First, verify the purity of your 4-Bromo-3-
chlorobenzonitrile. Impurities can interfere with reactions. Second, ensure that your

experimental setup and reagents are appropriate for the intended reaction. This compound is
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known to participate in nucleophilic aromatic substitution and palladium-catalyzed cross-

coupling reactions.[6][7]

Q3: A small amount of 4-Bromo-3-chlorobenzonitrile has been spilled on the lab bench. How

should I clean it up?

A3: For small spills, you should wear the appropriate PPE, including gloves, eye protection,

and a lab coat.[3] Mix the spilled material with sand or a similar inert absorbent material, then

sweep it up and place it in a tightly closed container for disposal.[3]

Visual Workflows
The following diagrams illustrate the logical steps for handling a chemical spill and for ensuring

proper storage of 4-Bromo-3-chlorobenzonitrile.
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Caption: Workflow for handling a chemical spill.
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Storage Condition Verification
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Caption: Decision tree for proper chemical storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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